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Compound of Interest

Compound Name: Irosustat

Cat. No.: B1672185 Get Quote

Topic: Preparation and Handling of Irosustat Stock
Solutions in DMSO for Cell Culture Applications
Audience: This document is intended for researchers, scientists, and drug development

professionals engaged in in vitro studies involving the steroid sulfatase inhibitor, Irosustat.

Abstract
Irosustat (also known as STX64 or 667-Coumate) is a potent, irreversible, non-steroidal

inhibitor of the enzyme steroid sulfatase (STS).[1][2] By inhibiting STS, Irosustat blocks the

conversion of inactive steroid sulfates, such as dehydroepiandrosterone sulfate (DHEA-S) and

estrone sulfate (E1S), into their biologically active forms, DHEA and estrone.[1][2] This

mechanism effectively disrupts the intracrine production of androgens and estrogens, making

Irosustat a valuable tool for studying hormone-dependent cancers like breast, prostate, and

endometrial cancer.[2][3][4] Proper preparation and storage of Irosustat stock solutions are

critical for ensuring experimental reproducibility and accuracy. This document provides a

detailed protocol for preparing a 10 mM stock solution of Irosustat in dimethyl sulfoxide

(DMSO) for use in cell culture.

Physicochemical and Handling Properties
All quantitative data regarding Irosustat are summarized in the table below for easy reference.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1672185?utm_src=pdf-interest
https://www.benchchem.com/product/b1672185?utm_src=pdf-body
https://www.benchchem.com/product/b1672185?utm_src=pdf-body
https://www.benchchem.com/product/b1672185?utm_src=pdf-body
https://en.wikipedia.org/wiki/Irosustat
https://encyclopedia.pub/entry/7128
https://www.benchchem.com/product/b1672185?utm_src=pdf-body
https://en.wikipedia.org/wiki/Irosustat
https://encyclopedia.pub/entry/7128
https://www.benchchem.com/product/b1672185?utm_src=pdf-body
https://encyclopedia.pub/entry/7128
https://aacrjournals.org/clincancerres/article/26/22/6064/82930/Steroid-Sulfatase-Stimulates-Intracrine-Androgen
https://pubmed.ncbi.nlm.nih.gov/21342037/
https://www.benchchem.com/product/b1672185?utm_src=pdf-body
https://www.benchchem.com/product/b1672185?utm_src=pdf-body
https://www.benchchem.com/product/b1672185?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

IUPAC Name

(6-oxo-8,9,10,11-tetrahydro-

7H-cyclohepta[c]chromen-3-yl)

sulfamate

[1]

Molecular Formula C₁₄H₁₅NO₅S [1]

Molecular Weight 309.34 g/mol [1]

Appearance Solid powder [5]

IC₅₀ (STS Enzyme) ~8 nM [6][7]

IC₅₀ (MCF-7 cells) ~0.2 nM [7]

Solubility in DMSO ≥ 55 mg/mL (≥ 177 mM) [6][7]

Mechanism of Action: Inhibition of Steroidogenesis
Irosustat exerts its biological effect by irreversibly inhibiting steroid sulfatase (STS). This

enzyme is a key component of the steroidogenesis pathway, responsible for hydrolyzing sulfate

esters of various steroids. Its inhibition leads to a significant reduction in the local synthesis of

potent androgens and estrogens within target tissues.[2][3]
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Caption: Irosustat inhibits Steroid Sulfatase (STS), blocking the conversion of inactive

precursors.

Experimental Protocols
Materials and Equipment

Irosustat powder (e.g., MedChemExpress HY-14586)

Anhydrous/cell culture grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (1.5 mL or 2.0 mL)

Sterile serological pipettes and pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Safety Precautions
Irosustat is a potent bioactive compound. Handle with care, avoiding inhalation of dust and

direct contact with skin and eyes.

DMSO is a powerful solvent that can facilitate the absorption of chemicals through the skin.

Always wear appropriate gloves and handle it within a fume hood or well-ventilated area.

Consult the Safety Data Sheet (SDS) for Irosustat and DMSO before handling.

Preparation of 10 mM Irosustat Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as

needed.

Calculate Required Mass: Use the molecular weight (MW) of Irosustat (309.34 g/mol ) to

determine the mass needed.
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Mass (mg) = Desired Volume (L) × Desired Concentration (mol/L) × MW ( g/mol ) × 1000

(mg/g)

Mass (mg) = 0.001 L × 0.01 mol/L × 309.34 g/mol × 1000 mg/g = 3.09 mg

Weighing: Carefully weigh out 3.09 mg of Irosustat powder using an analytical balance and

transfer it into a sterile microcentrifuge tube.

Dissolving:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Irosustat
powder.

Close the cap tightly and vortex the solution for 1-2 minutes until the powder is completely

dissolved. Gentle warming in a 37°C water bath or brief sonication can aid dissolution if

necessary.[6][7] The solution should be clear and free of particulates.

Aliquoting and Storage:

Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in

sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can

degrade the compound.

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and date of preparation.

Store the aliquots as recommended in the table below.

Storage Condition Shelf Life Source(s)

Powder 3 years at -20°C [6]

In DMSO 2 years at -80°C [6]

In DMSO 1 year at -20°C [6]

Preparation of Working Solutions for Cell Culture
Thawing: Thaw a single aliquot of the 10 mM Irosustat stock solution at room temperature.
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Dilution: Perform serial dilutions in sterile cell culture medium to achieve the desired final

concentration. For example, to treat cells with 1 µM Irosustat:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock to 999 µL of culture

medium. This gives a 10 µM intermediate solution.

Add the appropriate volume of this intermediate solution to your cell culture plates. For

instance, add 100 µL of the 10 µM solution to 900 µL of medium in a well to get a final

concentration of 1 µM.

Note: The final concentration of DMSO in the culture medium should be kept low, typically

below 0.1% (v/v), to avoid solvent-induced cytotoxicity. Always include a vehicle control

(medium with the same final concentration of DMSO) in your experiments.

Experimental Workflow Overview
The following diagram outlines the complete workflow from receiving the compound to treating

the cells.
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Caption: Standard workflow for preparing and using Irosustat in cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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